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Compound of Interest

Compound Name: Atrasentan Hydrochloride

Cat. No.: B10782071 Get Quote

Application Notes and Protocols: Atrasentan
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Atrasentan Hydrochloride stock solutions for research purposes.

Product Information
Atrasentan Hydrochloride is a selective endothelin A (ETA) receptor antagonist.[1] It is a

white to off-white powder that is slightly soluble in water.[2] The compound's molecular weight

is 547.09 g/mol .[2]

Data Presentation
Solubility of Atrasentan Hydrochloride
The solubility of Atrasentan Hydrochloride can vary based on the solvent, pH, and the

presence of co-solvents. It is crucial to use fresh, anhydrous solvents, as the compound is

hygroscopic and moisture can reduce its solubility.[1][3]

Table 1: Solubility in Common Solvents
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Conditions

DMSO 28.57 - 30 52.22 - 54.84

Requires sonication.

Use of newly opened,

anhydrous DMSO is

recommended.[3][4][5]

Ethanol ≥10 - -[4][6]

Water 0.4 - 0.5 0.73 - 0.91

Requires pH

adjustment to 4 with

HCl, sonication, and

heating to 60°C.[4][5]

0.1 M HCl < 1 - Insoluble.[4][5]

Table 2: Solubility in In Vivo Formulations

Formulation
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 ≥ 4.57 Clear solution.[4][7]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.5 ≥ 4.57 Clear solution.[4][7]

10% DMSO, 90%

Corn Oil
≥ 2.5 ≥ 4.57 Clear solution.[4][7]

0.5% CMC-Na/saline

water
0.75 1.37

Clear solution;

requires ultrasonic

and warming.[4][7]
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Storage and Stability
Proper storage is critical to maintain the integrity of Atrasentan Hydrochloride.

Solid Powder: Store at -20°C for up to 3 years.[5]

Stock Solutions: Once prepared, aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles.[3]

Store at -80°C for up to 6 months.[3][8][9]

Store at -20°C for up to 1 month.[3][8][9]

Solutions should be stored sealed and protected from moisture.[3][9]

Experimental Protocols
Safety Precautions
Handle Atrasentan Hydrochloride in a well-ventilated area.[8] Wear appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety goggles.[10][11] Avoid

inhalation of dust and contact with skin and eyes.[8]

Protocol 1: Preparation of Atrasentan Hydrochloride
Stock Solution in DMSO (10 mM)
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

Atrasentan Hydrochloride powder

Anhydrous, newly opened DMSO[3]

Sterile microcentrifuge tubes or vials

Calibrated balance
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Sonicator

Procedure:

Weighing: Accurately weigh the desired amount of Atrasentan Hydrochloride powder in a

sterile vial. For 1 mL of a 10 mM solution, weigh 5.47 mg.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial. For a 10 mM

solution, this would be 1 mL for every 5.47 mg of compound.

Dissolution: Vortex the mixture briefly. Sonicate the vial in a water bath until the solid is

completely dissolved and the solution is clear.[4][5]

Aliquoting and Storage: Aliquot the clear stock solution into single-use, sterile tubes. Store

immediately at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up

to 6 months).[3][9]
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Stock Solution Preparation Workflow

1. Weigh Atrasentan HCl

2. Add Anhydrous DMSO

Target Concentration

3. Sonicate Until Dissolved

4. Aliquot into Vials

Clear Solution

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Atrasentan Hydrochloride stock solution.

Protocol 2: Preparation of Formulation for In Vivo Oral
Administration (≥ 2.5 mg/mL)
This protocol is adapted for preparing a formulation suitable for oral gavage in animal models.

[4] It is recommended to prepare this formulation fresh before each use.[4]

Materials:

Atrasentan Hydrochloride stock solution in DMSO (e.g., 25 mg/mL)
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Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure:

Initial Stock: Begin with a concentrated stock solution of Atrasentan Hydrochloride in

DMSO (e.g., 25 mg/mL), prepared as per Protocol 1.

PEG300 Addition: In a sterile tube, add 400 µL of PEG300.

Add DMSO Stock: To the PEG300, add 100 µL of the 25 mg/mL Atrasentan Hydrochloride
DMSO stock solution. Mix thoroughly until the solution is clear.[4]

Tween-80 Addition: Add 50 µL of Tween-80 to the mixture and mix until a clear solution is

maintained.[4]

Final Dilution with Saline: Add 450 µL of saline to bring the total volume to 1 mL. Mix gently

to ensure a homogenous solution.[4]

Final Concentration: The final concentration of Atrasentan Hydrochloride will be 2.5

mg/mL. The final vehicle composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline.[4]
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In Vivo Formulation Workflow

Start

1. Add 400 µL PEG300

2. Add 100 µL of
25 mg/mL DMSO Stock

Mix Until Clear

3. Add 50 µL Tween-80

Mix Until Clear

4. Add 450 µL Saline

Mix Gently

Final Formulation
(2.5 mg/mL)

Click to download full resolution via product page

Caption: Sequential steps for preparing an in vivo oral formulation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10782071?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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